![molecular formula C9H10O3 B1362702 5-Ethyl-2-hydroxybenzoic acid CAS No. 51-27-4](/img/structure/B1362702.png)
5-Ethyl-2-hydroxybenzoic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of 5-Ethyl-2-hydroxybenzoic acid consists of 9 carbon atoms, 10 hydrogen atoms, and 3 oxygen atoms . The InChI code for this compound is 1S/C9H10O3/c1-2-6-3-4-8 (10)7 (5-6)9 (11)12/h3-5,10H,2H2,1H3, (H,11,12) .Physical And Chemical Properties Analysis
5-Ethyl-2-hydroxybenzoic acid is a solid in physical form . It has a molecular weight of 166.17400 .Scientific Research Applications
Plant Allelochemicals
Hydroxybenzoic acids can function as plant allelochemicals, substances produced by plants that can affect the growth and development of other plants. They can inhibit seed germination, root growth, ion uptake, photosynthesis, and water transpiration, and even lead to protein and DNA damage in plant cells .
Nonlinear Optical Materials
Some hydroxybenzoic acids have been studied for their nonlinear optical properties, which are important for various applications in photonics and optoelectronics .
Life Science Research
Hydroxybenzoic acids are used in various areas of life science research. They may be involved in studies related to chemical synthesis, chromatography, analytical methods, and more .
Wound Healing
In medical research, some hydroxybenzoic acids have shown potential in wound healing applications. For example, syringic acid has demonstrated anti-inflammatory responses and acceleration in wound healing in a diabetic-induced rat model .
Safety and Hazards
Safety data sheets recommend avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and using non-sparking tools to prevent fire caused by electrostatic discharge steam . It’s also recommended to wear personal protective equipment/face protection and ensure adequate ventilation .
Mechanism of Action
Target of Action
5-Ethyl-2-hydroxybenzoic acid, a derivative of hydroxybenzoic acid, is a bioactive compound . .
Mode of Action
Hydroxybenzoic acids, including salicylic acid and p-hydroxybenzoic acid, have been reported to have anti-inflammatory, antioxidant, anti-allergenic, immunoregulatory, antimicrobial, antiatherogenic, antithrombotic, antidiabetic, anticancer processes, and cardioprotective capabilities . These effects are likely due to their interaction with various cellular targets and biochemical pathways.
Biochemical Pathways
Hydroxybenzoic acids are major aromatic secondary metabolites that impart food with typical organoleptic characteristics and link to many health benefits . They are the major group of bioeffective compounds among phenolic chemicals sourcing in a variety of plants like spices, vegetables, fruits, and grains
Pharmacokinetics
Hydroxybenzoic acids are known for their bioavailability .
Result of Action
Hydroxybenzoic acids are known to have health benefits such as anti-inflammatory, antioxidant, anti-allergenic, immunoregulatory, antimicrobial, antiatherogenic, antithrombotic, antidiabetic, anticancer processes, and cardioprotective capabilities .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 5-Ethyl-2-hydroxybenzoic acid. For instance, heat, flames, and sparks should be avoided, and oxidizing agents can potentially react with the compound .
properties
IUPAC Name |
5-ethyl-2-hydroxybenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3/c1-2-6-3-4-8(10)7(5-6)9(11)12/h3-5,10H,2H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYIAFSIUYJGIPU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C=C1)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701307713 | |
Record name | 5-Ethyl-2-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701307713 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
51-27-4 | |
Record name | 5-Ethyl-2-hydroxybenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=51-27-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Ethyl-2-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701307713 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 5-Ethyl-2-hydroxybenzoic acid compare to hydrocortisone in reducing inflammation in the formaldehyde-induced arthritis model?
A: Research suggests that 5-Ethyl-2-hydroxybenzoic acid demonstrates comparable anti-inflammatory effects to hydrocortisone in a rat model of formaldehyde-induced arthritis. [, ] Both substances effectively reduced the swelling in ankle joints, indicating their potential as anti-inflammatory agents. [, ]
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